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Get Quote

Hexamethylolmelamine (HMM) is a key intermediate in the family of amino (melamine-) formaldehyde

resins. As a highly functionalized molecule, it readily forms dense, three-dimensional networks upon curing,

resulting in thermoset materials known for their excellent hardness, chemical resistance, and thermal stability

[1] [2]. Its primary function is to act as a cross-linking agent in various polymeric systems.

Chemical Profile

Property Description

CAS Number 39863-30-4 [2]

Molecular Formula C₉H₁₈N₆O₆ [2]

Molecular Weight 306.28 g/mol [2]

IUPAC Name 2-N,2-N,4-N,4-N,6-N,6-N-hexakis(methoxymethyl)-1,3,5-triazine-2,4,6-triamine

[2]

Common
Synonyms

Hexamethylolmelamine; HMM; Hexamethoxymethyl Melamine [2]
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Key Applications & Cross-linking Mechanisms

HMM and its etherified derivatives (like Hexamethoxymethyl Melamine) are not typically used as

standalone resins but are crucial as cross-linkers for polymers containing functional groups such as

hydroxyls, carboxyls, and amides [2] [3]. The cross-linking reaction is typically acid-catalyzed [2] [4].

The table below summarizes its primary application domains and the underlying chemistry:

Application
Domain

Function
Target
Polymer/Substrate

Cross-linking Reaction

Coatings &
Adhesives

Cross-linker for
hard, solvent-

resistant films [2]
[3]

Polyesters, Acrylics,
Epoxies (with -OH, -

COOH) [2] [3]

Etherification/Transetherification
[2]

Rubber
Vulcanization

Resin co-curing
agent to enhance

aging resistance
and adhesion [4]

Natural Rubber, SBR,
Butadiene Rubber [4]

Acid-catalyzed condensation with
rubber chains [4]

The following diagram illustrates the general synthesis and application workflow for HMM resin in a

coatings context.
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Start: Melamine + Formaldehyde

Alkaline-Condition Reaction
pH 8.3, 50°C

Form HMM Intermediate
(Hexamethylolmelamine)

Etherification with Alcohol
(e.g., Methanol)

Produce Alkylated HMM Resin
(e.g., Hexamethoxymethyl Melamine)

Formulate Coating/Adhesive

Apply with Acid Catalyst
& Heat Cure

Cross-linked Thermoset Network
(Hard, Solvent-Resistant Film)
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Experimental Protocols
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Protocol 1: Synthesis of Hexamethylolmelamine (HMM) [2]

This protocol describes the laboratory-scale synthesis of HMM from melamine and formaldehyde.

Objective: To prepare Hexamethylolmelamine as a precursor for advanced resin formulations.

Materials:
Melamine (37.8 g, 0.3 mol)

Formaldehyde solution, 37% (195 g, 2.4 mol)
Sodium Hydroxide (NaOH) solution, for pH adjustment

Equipment:
Resin flask equipped with a mechanical stirrer and condenser

Water bath
Thermometer

Filtration apparatus
Drying oven

Procedure:
Charge the formaldehyde solution into the resin flask.

Adjust the pH of the formaldehyde to 8.3 using the NaOH solution.
Add the melamine to the flask.

Heat the mixture on a water bath to 50°C with continuous stirring.
Maintain reaction at 50°C for 70-80 minutes, or until all melamine has dissolved.

Cool the reaction mixture. A thick white precipitate (HMM monohydrate) will form.
Filter the product.

Dry the filter cake at 50°C.
Expected Outcome: A white, crystalline solid. Yield: 68-75%. Melting point: 147-153°C (with partial

melting around 120-140°C) [2].

Protocol 2: Cross-linking of HMM Derivatives in Coating
Formulations [2] [3]

This general protocol outlines the use of an etherified HMM resin (e.g., Hexamethoxymethyl Melamine) to

cross-link a functional polymer.

Objective: To form a hardened, cross-linked polymer film using HMM resin as a cross-linker.

Materials:
Alkylated HMM resin (e.g., Hexamethoxymethyl Melamine)

Functional polymer (e.g., polyester polyol, acrylic polyol)
Acid catalyst (e.g., p-Toluenesulfonic acid)
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Solvent (as required for application viscosity)

Equipment:
Mixing vessel

Application tool (e.g., draw-down bar, spray gun)
Curing oven

Procedure:
Formulation: Mix the alkylated HMM resin with the functional polymer. A typical starting ratio is

80:20 to 90:10 (polymer:HMM resin, by weight). Add 0.5-2.0% acid catalyst (by weight of total
resin solids) [2] [3].

Application: Apply the mixture to a substrate (e.g., metal panel) to form a wet film of uniform
thickness.

Curing: Bake the coated panel in an oven. A typical cure schedule is 10-30 minutes at 120-
150°C. The optimal time and temperature depend on the specific polymer and catalyst used.

Characterization:
Solvent Resistance: Test by rubbing the cured film with a cloth soaked in methyl ethyl ketone

(MEK); a highly cross-linked film will resist dissolution.
Pendulum Hardness: Measure using a König or Persoz pendulum to quantify film hardness.

Gel Content: Extract the cured film in a suitable solvent (e.g., acetone) to determine the
fraction of insoluble, cross-linked material.

Important Considerations for Researchers

For researchers, especially in drug development, it is critical to note:

Toxicity and Regulatory Status: Melamine-formaldehyde resins have faced regulatory scrutiny due
to potential toxicity concerns (e.g., melamine migration). Any application in pharmaceuticals would

require extensive safety testing and approval.
Focus on Material Science: The established applications of HMM are firmly in the domain of

industrial materials science (coatings, adhesives, rubber). Repurposing it for a biological context
would be a significant innovation and necessitate a thorough investigation of its biocompatibility and

degradation profile.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Resin]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b569335#hexamethylolmelamine-thermoset-resin-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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